Cas no 2229518-92-5 (2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid)

2-Methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid is a specialized organic compound featuring a hexanoic acid backbone substituted with a methyl group at the 2-position and a 1,2,4-triazole moiety at the 6-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The triazole group enhances its potential as a ligand or building block for heterocyclic chemistry, while the carboxylic acid functionality allows for further derivatization. Its balanced lipophilicity and polarity contribute to favorable solubility profiles, facilitating its use in diverse synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage.

2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid structure

2229518-92-5 structure

Product Name:2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid

CAS No:2229518-92-5

MF:C₉H₁₅N₃O₂

MW:197.234301805496

CID:5846823

PubChem ID:165676277

Update Time:2025-06-07

2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid
- 2229518-92-5
- EN300-1729206
- Inchi： 1S/C9H15N3O2/c1-8(9(13)14)4-2-3-5-12-7-10-6-11-12/h6-8H,2-5H2,1H3,(H,13,14)
- InChI Key： ZQBMUKHFRKTQNZ-UHFFFAOYSA-N
- SMILES： OC(C(C)CCCCN1C=NC=N1)=O

Computed Properties

Exact Mass: 197.116426730g/mol
Monoisotopic Mass: 197.116426730g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 6
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 68Å²

2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid Pricemore >>

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Enamine	EN300-1729206-1.0g	2-methyl-6-(1H-1,2,4-triazol-1-yl)hexanoic acid	2229518-92-5	1g	$1343.0	2023-06-04
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